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Introduction

Antimony(V) phosphate, with the chemical formula SbPOa4, is an inorganic compound that
has garnered significant interest in materials science and environmental chemistry. Its unique
structural and chemical properties make it a material of choice for applications such as ion
exchange, catalysis, and as a component in specialty glasses. This technical guide provides a
comprehensive overview of the core chemical properties of Antimony(V) phosphate, with a
focus on quantitative data, experimental protocols, and the underlying chemical processes.
While antimony compounds have historical applications in medicine, the focus of this guide is
on the material science aspects of Antimony(V) phosphate.

Chemical and Physical Properties

Antimony(V) phosphate is a white, crystalline solid. It is known for its high thermal and
chemical stability, particularly in acidic and neutral environments, which underpins its utility in
various applications.[1]

Structure and Crystallography

Antimony(V) phosphate crystallizes in a monoclinic system. The detailed crystallographic
data are summarized in the table below.
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Property Value
Crystal System Monoclinic
Space Group C2/c

a=6.791A b=8.033A, c=7.046 A, B =
115.90°

Unit Cell Dimensions

Formula Units per Unit Cell (2) 4

Source: Wikipedia

Solubility and Hydrolysis

Antimony(V) phosphate is generally considered to be insoluble in water. However, a specific
solubility product constant (Ksp) is not readily available in the published literature. Its low
solubility is a key attribute for its application as a stable ion exchange material. The compound
may undergo slow hydrolysis in aqueous media, the extent of which is dependent on pH and
temperature.

Thermal Stability

Antimony(V) phosphate exhibits good thermal stability. Thermogravimetric analysis (TGA)
and differential thermal analysis (DTA) have been employed to study its behavior at elevated
temperatures. It is reported to be stable up to high temperatures, eventually decomposing at
1218 K (945 °C) by losing oxygen to form Antimony(lll) phosphate (SbPOa).

Thermal Property Value

Decomposition Temperature 1218 K (945 °C)

Source: Wikipedia

Experimental Protocols
Synthesis of Antimony(V) Phosphate

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b040821?utm_src=pdf-body
https://www.benchchem.com/product/b040821?utm_src=pdf-body
https://www.benchchem.com/product/b040821?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

A common method for the synthesis of Antimony(V) phosphate involves the reaction of
hydrated antimony(V) oxide with a phosphate source, such as ammonium dihydrogen
phosphate.

Materials:

Hydrated Antimony(V) oxide (Sb20s-xH20)

Ammonium dihydrogen phosphate ((NH4)H2POa4)

Deionized water

Furnace

Crucible
Procedure:

» A stoichiometric mixture of hydrated antimony(V) oxide and ammonium dihydrogen
phosphate is prepared.

e The reactants are thoroughly mixed in a crucible.

o The mixture is heated in a furnace at a controlled temperature. While the exact temperature
profile can vary, heating to several hundred degrees Celsius is typical to initiate the reaction
and drive off water and ammonia.

e The resulting solid is cooled, washed with deionized water to remove any unreacted starting
materials or soluble byproducts, and then dried.

Below is a graphical representation of the synthesis workflow.
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Reactants Preparation

Hydrated Antimony(V) Oxide Ammonium Dihydrogen Phosphate
(Sb20s5-xH20) ((NH4)H2PO4)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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